Cas no 2411335-54-9 ((2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411335-54-9
• MF: C₂₁H₃₀N₄O
• MW: 354.489104747772
• CID: 5359252
• PubChem ID: 146097785
• Update Time: 2025-07-09

(2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(1-Benzyl-3,5-diethylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• Z3952173582
• (2E)-N-[(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C21H30N4O/c1-5-19-18(15-22-21(26)13-10-14-24(3)4)20(6-2)25(23-19)16-17-11-8-7-9-12-17/h7-13H,5-6,14-16H2,1-4H3,(H,22,26)/b13-10+
• InChI Key： KPCVKJLGJBJGLC-JLHYYAGUSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1C(CC)=NN(CC2C=CC=CC=2)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 445
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide

Comprehensive Overview of (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide (CAS No. 2411335-54-9)

The compound (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide, identified by its CAS No. 2411335-54-9, represents a sophisticated pyrazole-derived amide with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including a benzyl-substituted pyrazole core and a dimethylamino butenamide side chain, make it a subject of interest for drug discovery and bioactive molecule design. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for heterocyclic compounds like (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide has surged due to their versatility in targeted therapy and enzyme inhibition. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine. The compound’s CAS No. 2411335-54-9 is frequently queried in chemical databases, reflecting its growing prominence in academic and industrial R&D.

The pyrazole scaffold in this molecule is a hallmark of bioactive compounds, often associated with anti-inflammatory and antimicrobial properties. Coupled with the dimethylamino butenamide moiety, the compound exhibits enhanced lipophilicity and cell membrane permeability, critical for central nervous system (CNS) drug delivery. Such attributes are pivotal in addressing neurodegenerative diseases, a hot topic in 2024 pharmaceutical trends.

From a synthetic chemistry perspective, CAS No. 2411335-54-9 exemplifies innovative molecular hybridization techniques. Its E-configuration (2E) ensures optimal stereochemical stability, while the benzyl group offers steric protection against metabolic degradation. These features are frequently discussed in drug design forums and patent literature, underscoring its commercial viability.

Environmental and green chemistry considerations are also relevant. The compound’s low ecotoxicity profile, inferred from its structural analogs, aligns with the sustainable chemistry movement. This aspect resonates with ESG (Environmental, Social, and Governance) metrics in pharma manufacturing, a trending search term in industry reports.

In conclusion, (2E)-N-(1-benzyl-3,5-diethyl-1H-pyrazol-4-yl)methyl-4-(dimethylamino)but-2-enamide (CAS No. 2411335-54-9) is a multifaceted compound bridging cutting-edge research and practical applications. Its integration into high-throughput screening libraries and computational modeling platforms further cements its role in next-generation therapeutics.